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Compound of Interest

Compound Name: Iopamidol

Cat. No.: B1672082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the calculation and administration of

Iopamidol for preclinical imaging studies in rats. The protocols outlined below are intended to

serve as a foundation for researchers to adapt to their specific experimental needs.

Introduction
Iopamidol is a non-ionic, low-osmolar iodinated contrast agent widely used in clinical and

preclinical imaging to enhance the visualization of vascular structures and organs.[1][2] Its

favorable safety profile and efficient renal clearance make it a suitable agent for computed

tomography (CT) and angiography studies in animal models. Accurate dosage calculation and

proper administration techniques are critical for obtaining high-quality imaging data and

ensuring animal welfare.

Data Presentation: Iopamidol Dosage and
Administration Parameters
The following table summarizes key quantitative data for the use of Iopamidol in preclinical rat

studies.
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Parameter Value Source / Calculation

Iopamidol Formulations

Isovue-300 (300 mg

Iodine/mL), Isovue-370 (370

mg Iodine/mL)

[2]

Recommended Human Dose

(CT)
1-3 mL/kg (Iopamidol-300) [3]

Rat Equivalent Dose

(Calculated)

6.2 - 18.6 mL/kg (Iopamidol-

300)

Calculated using BSA

conversion[4]

Reported Rat Dose (Intra-

arterial)
1.5 mL bolus (Iopamidol-370)

Maximum Injection Volume (IV

- bolus)
5 mL/kg

Maximum Injection Volume (IV

- slow)
10 mL/kg

Maximum Injection Volume (IP) 10 mL/kg

Maximum Injection Volume

(SC)
5-10 mL/kg per site

Needle Gauge (IV - tail vein) 25-27 G

Needle Gauge (IP) 23-25 G

Needle Gauge (SC) 23-25 G

Experimental Protocols
Iopamidol Dosage Calculation for Rats
Objective: To calculate the appropriate Iopamidol dosage for a rat based on human clinical

data.

Principle: The conversion of drug doses between species is most accurately performed using

calculations based on body surface area (BSA), rather than simple weight conversion. The Km

factor, which is the body weight (kg) divided by the BSA (m²), is used for this purpose.
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Formula for Rat Equivalent Dose (AED):

AED (mg/kg) = Human Equivalent Dose (HED) (mg/kg) × (Km human / Km rat)

Km for human (60 kg): 37

Km for rat (150 g): 6

Example Calculation:

Human Dose: A common clinical dose for Iopamidol-300 in CT is 2 mL/kg.

Convert to mg/kg: 2 mL/kg * 300 mg Iodine/mL = 600 mg/kg Iodine.

Calculate Rat Equivalent Dose (mg/kg): 600 mg/kg * (37 / 6) ≈ 3700 mg/kg Iodine.

Convert to mL/kg for Iopamidol-300: 3700 mg/kg / 300 mg/mL ≈ 12.3 mL/kg.

Convert to mL/kg for Iopamidol-370: 3700 mg/kg / 370 mg/mL ≈ 10 mL/kg.

Note: This calculated dose should be considered a starting point and may need to be optimized

based on the specific imaging application and instrumentation. It is crucial to stay within the

maximum recommended injection volumes for the chosen administration route.

Preparation of Iopamidol for Injection
Materials:

Iopamidol solution (e.g., Isovue-300 or Isovue-370)

Sterile syringes (1-3 mL)

Sterile needles of appropriate gauge for the injection route

70% Isopropyl alcohol swabs

Warming device (e.g., water bath or heating pad)

Procedure:
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Visually inspect the Iopamidol solution for particulate matter and discoloration. The solution

should be clear and colorless to pale yellow. Do not use if crystallized or discolored.

It is desirable to warm the contrast agent to body temperature (approximately 37°C) before

injection to reduce viscosity and improve tolerability.

Using aseptic technique, draw the calculated volume of Iopamidol into a sterile syringe.

Ensure there are no air bubbles in the syringe.

Administration Protocols
Objective: To administer Iopamidol directly into the systemic circulation for rapid and

widespread distribution.

Procedure:

Properly restrain the rat. Anesthesia may be used to minimize stress and movement.

To aid in visualization of the lateral tail veins, warm the tail using a heat lamp or by

immersing it in warm water. Take care not to cause thermal injury.

Clean the tail with a 70% alcohol swab.

Using a 25-27 gauge needle with the bevel facing up, insert the needle parallel to the vein.

A small flash of blood in the needle hub may indicate successful entry into the vein.

Inject the Iopamidol solution slowly. If resistance is met or a bleb forms, the needle is not in

the vein. Withdraw the needle and re-attempt at a more proximal site.

After injection, withdraw the needle and apply gentle pressure to the injection site with gauze

to prevent bleeding.

Objective: To administer Iopamidol into the peritoneal cavity, where it will be absorbed into the

systemic circulation.

Procedure:
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Restrain the rat securely, tilting the head downwards to move the abdominal organs forward.

The injection site is typically the lower right quadrant of the abdomen to avoid the cecum.

Clean the injection site with a 70% alcohol swab.

Insert a 23-25 gauge needle at a 30-45° angle into the skin.

Gently aspirate to ensure that the needle has not entered the bladder or intestines. If fluid is

aspirated, withdraw the needle and use a fresh syringe and needle for a new attempt.

Inject the Iopamidol solution smoothly.

Withdraw the needle and return the animal to its cage.

Objective: To administer Iopamidol into the space between the skin and the underlying muscle

for slower absorption.

Procedure:

Restrain the rat and lift a fold of skin, typically over the dorsal (back) region, to create a

"tent".

Insert a 23-25 gauge needle into the base of the tented skin, parallel to the body.

Gently aspirate to ensure a blood vessel has not been entered.

Inject the Iopamidol solution. A small lump or "bleb" will form under the skin.

Withdraw the needle and apply gentle pressure to the injection site if necessary.
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Caption: Experimental workflow for a preclinical imaging study using Iopamidol in rats.
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Caption: Logical flow for calculating Iopamidol injection volume for a rat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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